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The table below summarizes the key validation parameters for a Reverse-Phase High-Performance Liquid

Chromatography (RP-HPLC) method used to determine chlorobutanol hemihydrate in a pharmaceutical

formulation, as reported in a single study [1].

Validation Parameter Reported Result

Analytical Technique RP-HPLC with UV detection

Column Agilent Zorbax Eclipse XDB C18 (75 mm x 3.0 mm, 3.5µm)

Detection Wavelength 210 nm

Linear Range 2.92 - 200 μg mL⁻¹

Limit of Detection (LOD) 0.96 μg mL⁻¹

Limit of Quantification (LOQ) Not explicitly stated

Detailed Experimental Protocol
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The following workflow outlines the detailed methodology and validation experiments conducted in the

study:

Start: Method Development

HPLC Conditions Sample Preparation

Agilent Zorbax Eclipse XDB C18
(75 mm x 3.0 mm, 3.5µm)

Column

Binary Gradient:
15 mM Phosphate Buffer (pH 3.0)

& Methanol

Mobile Phase

0.6 mL min⁻¹

Flow Rate

40°C

Column Temp

Method Validation

LOD: 0.96 μg mL⁻¹
(Signal-to-Noise Ratio Method)

LOD/LOQ

Calibration across
2.92 - 200 μg mL⁻¹

Linearity

Forced Degradation Studies
(acid, base, oxidation, heat, light)

Specificity

Compared with UV-Spectrophotometry
No significant difference found

Method Comparison

End

Method Validated

Click to download full resolution via product page

The study also developed a UV-derivative spectrophotometric method for comparison. The results from

both techniques showed no significant differences, providing additional confidence in the HPLC method's

accuracy [1].

Key Considerations for Your Analysis

For researchers aiming to implement or compare methods, keep the following points in mind:

Reference Standards: Certified Reference Materials (CRMs) for chlorobutanol hemihydrate are

available from pharmacopeial sources like the European Pharmacopoeia (EP) and USP, which are
vital for ensuring accurate results [2] [3].

Core Validation Parameters: A comprehensive HPLC method validation should assess specificity,
accuracy, precision, linearity, range, LOD, LOQ, and robustness [4].
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Method Comparison Strategy: When comparing a new method to an existing one, use at least 40
patient specimens covering the entire analytical range and analyze the data statistically (e.g., with
difference plots or linear regression) to estimate systematic error [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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